Cas no 2199971-62-3 (3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one)

• Product Name: 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one
• CAS No: 2199971-62-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5325147
• Update Time: 2025-10-29

3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylpyridin-2-yl)oxy]piperidin-2-one
• 3-(3-methylpyridin-2-yl)oxypiperidin-2-one
• 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one

• Inchi： 1S/C11H14N2O2/c1-8-4-2-7-13-11(8)15-9-5-3-6-12-10(9)14/h2,4,7,9H,3,5-6H2,1H3,(H,12,14)
• InChI Key： VFVONYXIXXNNFC-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)C1C(NCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2

Additional information on 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one

Professional Introduction to 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one (CAS No. 2199971-62-3)

3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one

is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2199971-62-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both pyridine and piperidine moieties, which are well-documented for their role in enhancing the bioactivity of various pharmacological agents.

The 3-Methylpyridin-2-yl substituent in the molecule contributes to its distinct chemical profile, enabling interactions with biological targets that are critical for therapeutic intervention. This moiety is particularly noteworthy for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents. The presence of the oxy group further enhances the compound's solubility and metabolic stability, which are essential factors in drug formulation and delivery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Among these, neurological disorders have been a primary area of interest, given the complexity of neural pathways and the need for highly specific therapeutic interventions. The compound 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one has shown promise in preliminary studies as a potential lead compound for drugs aimed at treating conditions such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the aggregation of misfolded proteins, which can be disrupted by compounds that exhibit chelating properties.

The piperidine ring in 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one is known to enhance binding affinity to biological targets, particularly due to its ability to form stable hydrogen bonds with polar residues in proteins. This feature is crucial for designing molecules that can interact effectively with enzymes and receptors involved in disease mechanisms. Furthermore, the compound's structural flexibility allows for modifications that can optimize its pharmacokinetic properties, such as bioavailability and half-life.

The synthesis of 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug discovery.

Evaluation of 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one has been conducted through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions between this compound and target proteins, providing insights into its potential mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these predictions, demonstrating its efficacy as a lead compound.

The pharmacological profile of 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one has been extensively studied to understand its effects on various biological pathways. Initial findings suggest that this compound exhibits inhibitory activity against key enzymes involved in neurodegenerative processes. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) therapeutics. The compound's dual functionality—combining both pyridine and piperidine moieties—provides a scaffold that can be further modified to enhance its therapeutic potential.

The development of novel drugs often involves iterative optimization of lead compounds to improve their efficacy and safety profiles. In the case of 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one, ongoing research aims to identify structural modifications that can enhance its binding affinity while minimizing off-target effects. This includes exploring analogs with different substituents on the pyridine ring or incorporating additional functional groups to improve metabolic stability.

The significance of 3-[(3-Methylpyridin-2-yl)oxy]piperidin-2-one extends beyond its immediate applications in drug development; it also serves as a valuable tool for understanding fundamental principles in medicinal chemistry. By studying its interactions with biological targets, researchers can gain insights into how small molecules modulate complex biological processes. These insights are crucial for designing future generations of therapeutic agents that are more effective and less prone to resistance.

In conclusion, 3-[() oxy] piperidin - 2 - one (CAS No. 2199971 -62 - 3) represents a promising advancement in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.